7-{4-[4-(4-acetylphenyl)piperazin-1-yl]-4-oxobutyl}-6-thioxo-6,7-dihydro[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one

• CAS No.: 688054-81-1
• Molecular Formula: C25H26N4O5S
• Molecular Weight: 494.57
• IUPAC Name: 7-[4-[4-(4-acetylphenyl)piperazin-1-yl]-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C25H26N4O5S/c1-16(30)17-4-6-18(7-5-17)27-9-11-28(12-10-27)23(31)3-2-8-29-24(32)19-13-21-22(34-15-33-21)14-20(19)26-25(29)35/h4-7,13-14H,2-3,8-12,15H2,1H3,(H,26,35)
• InChI Key: JXJIYFMOQOYRKM-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5
• solubility: not available

Description

7-{4-[4-(4-Acetylphenyl)piperazin-1-yl]-4-oxobutyl}-6-thioxo-6,7-dihydro[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one is a synthetic chemical reagent of high purity, intended for research and development applications in a controlled laboratory environment. This compound is structurally characterized by a complex quinazolinone core and may be of significant interest for investigative purposes in medicinal chemistry and pharmacology. Potential research applications, which require further experimental validation, could include exploration as a precursor or intermediate in synthetic pathways, or the investigation of its biochemical interactions and inhibitory activity against various enzymatic targets. The specific mechanism of action, pharmacological profile, and primary research applications are subject to ongoing study and are not yet fully characterized. Researchers are encouraged to consult the current scientific literature for the latest findings. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Ensure all handling and experiments are conducted by qualified professionals in accordance with all applicable laboratory safety protocols.

Biological Activity

Structure and Properties

The compound's structure can be broken down into several key components:

• Piperazine moiety : Known for its diverse pharmacological properties.
• Quinazoline core : Exhibits various biological activities, including anticancer and antimicrobial effects.
• Thioxo group : Contributes to the compound's reactivity and interaction with biological targets.

Chemical Formula

The chemical formula for this compound is $C_{24}H_{30}N_4O_4S$, and it features multiple functional groups that may influence its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that include:

• Formation of the piperazine derivative : This is often achieved through the reaction of piperazine with various substituted phenyl groups.
• Construction of the quinazoline framework : This may involve cyclization reactions that incorporate thioxo groups and other functionalities.

Example Synthesis Pathway

A proposed synthetic route may include:

• Reacting 4-acetylphenylpiperazine with appropriate reagents to introduce the oxobutyl chain.
• Employing cyclization techniques to form the quinazoline structure.

Antitumor Activity

Research indicates that derivatives of quinazoline compounds exhibit significant antitumor properties. The specific compound has been evaluated for its ability to inhibit tumor cell growth in various cancer models. For instance, studies have shown that similar compounds can induce apoptosis in cancer cells through mechanisms involving cell cycle arrest and modulation of apoptotic pathways .

Antimicrobial Properties

The compound has also been tested for antibacterial and antifungal activities. In vitro assays demonstrated efficacy against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The presence of the piperazine ring is believed to enhance the antimicrobial activity by facilitating membrane penetration .

Enzyme Inhibition

Inhibitory effects on key enzymes such as acetylcholinesterase (AChE) have been reported. Compounds with similar structures have shown potential as therapeutic agents for Alzheimer's disease by enhancing cholinergic neurotransmission .

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	Induces apoptosis in cancer cells
Antibacterial	Effective against Staphylococcus aureus, etc.
Antifungal	Moderate activity against fungal strains
Enzyme Inhibition	AChE inhibition; potential for Alzheimer's treatment

Case Studies

Several studies have explored the biological activity of related compounds:

• Antitumor Study : A derivative was found to significantly inhibit tumor growth in xenograft models, suggesting potential for further development as an anticancer agent.
• Antibacterial Evaluation : A series of derivatives were screened against common pathogens, revealing promising activity that warrants further investigation into their mechanisms of action.

Comparison with Similar Compounds

Key Observations :

• The 4-acetylphenyl substituent in the target compound introduces a polar acetyl group, reducing hydrophobicity (lower logP) compared to cyclohexyl or dimethylphenyl analogs .
• Water solubility trends correlate with substituent polarity: acetylphenyl > dimethylphenyl > cyclohexyl .

Pharmacokinetic and Metabolic Profiles

Quinazolinones generally exhibit moderate-to-high intestinal absorption and skin permeability but poor blood-brain barrier (BBB) penetration due to their molecular size and polarity . Specific differences include:

• Target Compound : Predicted to have moderate CNS permeability (acetyl group may slightly enhance BBB transit vs. cyclohexyl) but low volume of distribution (VD) due to plasma protein binding .
• Cyclohexyl Analog : Higher logP (3.5) suggests greater tissue accumulation but slower renal clearance .
• Metabolic Stability : All analogs inhibit CYP2C19 and CYP3A4 enzymes, increasing drug-drug interaction risks .

Antiproliferative and Cytotoxic Effects

• Target Compound: Not explicitly tested, but structural analogs with thioxo groups show potent antiproliferative activity against HepG2 and MCF-7 cell lines (IC50: 1.2–5.6 µM) .
• Benzimidazole-Quinazolinone Hybrids: Moderate activity (IC50: 8–15 µM), attributed to dual DNA intercalation and topoisomerase inhibition .
• Thione vs. Thiol Derivatives: Thione analogs (e.g., 6-thioxo) exhibit comparable or superior potency to thiolated quinazolinones due to enhanced hydrogen-bonding with targets like acetylcholinesterase (AChE) .

Antimicrobial Activity

• Chloro-Methyl Quinazolinones: Moderate antibacterial activity (MIC: 32–64 µg/mL) against E. coli and S. aureus .
• Target Compound : Unreported, but the acetylphenyl group may improve membrane penetration in Gram-negative bacteria .